5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide
Overview
Description
5-(Bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide, also known as 5-BrM-1-Me-1H-1,2,3-triazole hydrobromide, is a brominated derivative of the 1,2,3-triazole heterocyclic ring system. This compound has a wide range of applications in scientific research and is used as a reagent in chemical synthesis. It is a versatile compound that has the potential to be used in a variety of fields, including biochemistry, biotechnology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide is not well understood. However, it is believed to act as an electron-withdrawing group, which increases the acidity of the molecule. This increases the reactivity of the molecule, making it more reactive towards nucleophilic reagents.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide are not well understood. However, it has been reported to have a variety of effects, including inhibition of the enzyme dihydrofolate reductase, which is involved in the metabolism of folate. In addition, it has been reported to have an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide in lab experiments is its versatility. It can be used as a reagent in a variety of chemical syntheses, and it is a relatively inexpensive compound. However, it is important to note that this compound is toxic and should be handled with care. In addition, it is important to ensure that the reaction conditions are carefully controlled to avoid unwanted side reactions.
Future Directions
The potential applications of 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide are vast, and there are a number of possible future directions for research. These include further investigation into its mechanism of action, its potential use in the synthesis of novel compounds, and its potential use as a therapeutic agent. In addition, further research could be conducted into its potential use as a fluorescent probe for imaging and sensing applications. Finally, further research could be conducted into its potential use as an inhibitor of enzymes involved in the metabolism of folate.
Synthesis Methods
5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide can be synthesized through a reaction between 1-methyl-1H-1,2,3-triazole and bromine using a palladium-catalyzed cross-coupling reaction. The reaction is carried out in the presence of a palladium catalyst, such as Pd(OAc)2, and a base, such as triethylamine. The reaction is carried out in an aprotic solvent, such as THF, at a temperature of 80-90°C. The reaction yields a product with a purity of >95%.
Scientific Research Applications
5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromideH-1,2,3-triazole hydrobromide is widely used in scientific research as a reagent in chemical synthesis. It is used in the synthesis of a variety of compounds, including heterocycles, polymers, and organic molecules. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics. In addition, it has been used in the synthesis of fluorescent probes, which are used in imaging and sensing applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide involves the reaction of 1-methyl-1H-1,2,3-triazole with bromomethane in the presence of a base, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "1-methyl-1H-1,2,3-triazole", "bromomethane", "base (e.g. sodium hydroxide)", "hydrobromic acid" ], "Reaction": [ "1. Dissolve 1-methyl-1H-1,2,3-triazole in a suitable solvent (e.g. ethanol).", "2. Add a base (e.g. sodium hydroxide) to the solution to deprotonate the triazole ring.", "3. Add bromomethane to the solution and stir at room temperature for several hours.", "4. Quench the reaction by adding hydrobromic acid to the solution.", "5. Isolate the product by filtration or precipitation with a suitable solvent (e.g. diethyl ether).", "6. Dry the product under vacuum to obtain 5-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide as a white solid." ] } | |
CAS RN |
2751610-76-9 |
Molecular Formula |
C4H7Br2N3 |
Molecular Weight |
256.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
